Cas no 35167-97-6 ((-)-Cincholoiponic acid)

• Product Name: (-)-Cincholoiponic acid
• CAS No: 35167-97-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 2665544
• Update Time: 2025-03-28

(-)-Cincholoiponic acid Chemical and Physical Properties

Names and Identifiers

• [(4S)-cis-(3-ethyl-[4]piperidyl)-acetic acid
• (-)-Cincholoiponic acid
• (3R)-3α-Ethylpiperidine-4α-acetic acid
• (3R,4S)-3-Ethyl-4-piperidineacetic acid
• Cincholoipon

• Inchi： 1S/C9H17NO2/c1-2-7-6-10-4-3-8(7)5-9(11)12/h7-8,10H,2-6H2,1H3,(H,11,12)/t7-,8-/m0/s1
• InChI Key： KADOSLYSZOBSFM-YUMQZZPRSA-N
• SMILES： C(O)(=O)C[C@@H]1CCNC[C@@H]1CC

Computed Properties

• Exact Mass: 171.126
• Monoisotopic Mass: 171.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2